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Compound of Interest

Compound Name: cis-2-Pentenenitrile

Cat. No.: B1312415

An In-depth Technical Guide on the Material Safety of cis-2-Pentanenitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for cis-2-
Pentanenitrile (CAS No. 25899-50-7). The information is compiled from various sources to
ensure a thorough understanding of the substance's properties and associated hazards, which
is crucial for safe handling and use in research and development.

Chemical and Physical Properties

cis-2-Pentanenitrile is a linear unsaturated liquid nitrile.[1] Its molecular structure includes a
five-carbon chain with a carbon-carbon double bond between the second and third carbon
atoms and a nitrile group at the end. The "cis" configuration indicates that the hydrogen atoms
on the double bond are on the same side.[2]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1312415?utm_src=pdf-interest
https://dytek.invista.com/products/dytek-2pn/
https://www.smolecule.com/products/s725535
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1312415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Property Value Source
Molecular Formula C5H7N [1112]
Molecular Weight 81.118 g/mol [1]
Appearance Colorless to clear yellow liquid [2][3]
Boiling Point 37-38 °C [2]
127-128 °C at 766 mm Hg [4]

234 °F at 760 mmHg [3]

Melting Point -180 °C [2]
-102 °C 2]

Density 0.821 g/mL at 20 °C [4]
0.82 at 39 °F [3]

Flash Point 73.8 °F [3]

Vapor Pressure

6 mmHg at 77 °F

[3]

110 mmHg at 122 °F

[3]

134 mmHg at 158 °F

[3]

Water Solubility

5to 10 mg/mL at 66 °F [3]

Refractive Index

n20/D 1.424

[4]

Hazard Identification and GHS Classification

The following GHS classification is for "2-Pentanenitrile” and may not be specific to the cis-

isomer, but should be considered relevant in the absence of isomer-specific data.
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Hazard Class Hazard Category
Flammable liquids Category 3
Acute toxicity, Oral Category 3
Acute toxicity, Dermal Category 3
Acute toxicity, Inhalation Category 3
Skin sensitization Category 1

Specific target organ toxicity — repeated
Category 1
exposure

Signal Word: Danger|[5]

Hazard Statements:

H226: Flammable liquid and vapor.[3][5]

H301: Toxic if swallowed.[3][5]

H311: Toxic in contact with skin.[3]

H331: Toxic if inhaled.[3]

Toxicological Information

cis-2-Pentanenitrile is considered a moderate health hazard.[2] Studies in rats have shown that
acute oral exposure can cause vestibular toxicity at doses of 1.5 mmol/kg and higher.[6] This
toxicity is believed to involve CYP-mediated bioactivation.[6][7] Pre-treatment with a CYP
inhibitor, 1-aminobenzotriazole, was found to block the toxic effects.[6][7] The vestibular toxicity
is characterized by hair cell loss in the vestibular sensory epithelia.[7]

Experimental Protocols

Vestibular Toxicity Assessment in Rats
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A study on the vestibular toxicity of cis-2-Pentanenitrile in adult male Long-Evans rats involved
the following protocol[7]:

o Dosing: Rats were orally administered cis-2-Pentanenitrile at doses of 0, 1.25, 1.50, 1.75, or
2.0 mmol/kg in corn oil.

o Behavioral Assessment: Changes in open-field activity and rating scores in a test battery for
vestibular dysfunction were assessed.

» Histopathology: Surface preparations of the vestibular sensory epithelia were observed for
hair cell loss using scanning electron microscopy.

» CYP Inhibition: A separate experiment involved pre-treatment with the universal CYP
inhibitor, 1-aminobenzotriazole, to investigate its effect on cis-2-Pentanenitrile toxicity.

e CNS Evaluation: The central nervous system was assessed for degenerating neurons using
Fluoro-Jade C staining.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical workflow for the safe handling of cis-2-
Pentanenitrile, from hazard identification to disposal.

Emergency Procedures

Move to fresh air

‘ Flush skin/eyes with water
— . Seek immediate medical attention
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Caption: Safe handling workflow for cis-2-Pentanenitrile.

Handling and Storage

Handling:

» Handle in a well-ventilated place.[5]

Wear suitable protective clothing, gloves, and eye/face protection.[5][8]

Keep away from heat, sparks, open flames, and hot surfaces.[8][9]

Use non-sparking tools and take precautionary measures against static discharges.[3][9]

Avoid contact with skin and eyes, and avoid breathing mist, gas, or vapors.[5]
Storage:

o Store in a dry, cool, and well-ventilated place.[5][8]

o Keep the container tightly closed.[5][8]

» Store apart from incompatible materials such as strong oxidizing agents, strong acids, strong
bases, and strong reducing agents.[8]

Stability and Reactivity

cis-2-Pentanenitrile is relatively stable under normal storage conditions.[2] However, nitriles, in
general, may polymerize in the presence of metals and some metal compounds. They are
incompatible with acids, and mixing with strong oxidizing acids can lead to extremely violent
reactions. Nitriles are also generally incompatible with other oxidizing agents like peroxides and
epoxides.[10]

First-Aid Measures

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[5]
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» Skin Contact: Take off contaminated clothing immediately. Wash off with soap and plenty of
water.[5]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[5]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a doctor or Poison
Control Center immediately.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[5]

» Specific Hazards: This chemical is flammable.[10] Vapors may form explosive mixtures with
air and may travel to a source of ignition and flash back.[8] Containers may explode when
heated.[8]

» Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[8]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to safe areas. Ensure adequate ventilation.
Remove all sources of ignition. Avoid breathing vapors and contact with skin and eyes.[5]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
chemical enter drains.[5]

* Methods for Cleaning Up: Collect spillage with inert absorbent material (e.g., sand, silica
gel). Use spark-proof tools and explosion-proof equipment. Keep in suitable, closed
containers for disposal.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [cis-2-Pentenenitrile material safety data sheet (MSDS)].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1312415#cis-2-pentenenitrile-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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